Cas no 882689-88-5 (1-(4-Bromo-2-fluorophenyl)carbonylpyrrolidine)

• Product Name: 1-(4-Bromo-2-fluorophenyl)carbonylpyrrolidine
• CAS No: 882689-88-5
• MF: C₁₁H₁₁BrFNO
• MW: 272.113545656204
• CID: 2137654
• PubChem ID: 24710601
• Update Time: 2025-10-30

1-(4-Bromo-2-fluorophenyl)carbonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-fluorophenyl)(pyrrolidin-1-yl)methanone
• (4-bromo-2-fluorophenyl)-pyrrolidin-1-ylmethanone
• 1-[(4-BroMo-2-fluorophenyl)carbonyl]pyrrolidine
• 882689-88-5
• MFCD09950408
• 1-(4-bromo-2-fluorobenzoyl)pyrrolidine
• BS-23982
• SCHEMBL1424241
• DB-309959
• PKLITRNXVHIMJL-UHFFFAOYSA-N
• 1-(4-bromo-2-fluorobenzoyl)-pyrrolidine
• AKOS000196255
• DTXSID50640975
• 1-(4-Bromo-2-fluorophenyl)carbonylpyrrolidine

• Inchi： 1S/C11H11BrFNO/c12-8-3-4-9(10(13)7-8)11(15)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2
• InChI Key： PKLITRNXVHIMJL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(N1CCCC1)=O

Computed Properties

• Exact Mass: 271.00100
• Monoisotopic Mass: 271.00080Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.76210

Additional information on 1-(4-Bromo-2-fluorophenyl)carbonylpyrrolidine

Introduction to 1-(4-Bromo-2-fluorophenyl)carbonylpyrrolidine (CAS No. 882689-88-5)

1-(4-Bromo-2-fluorophenyl)carbonylpyrrolidine (CAS No. 882689-88-5) is a significant compound in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both bromine and fluorine substituents in its aromatic ring system imparts distinct electronic and steric properties, making it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity.

The carbonylpyrrolidine moiety is a crucial pharmacophore in many bioactive compounds, contributing to their interactions with biological targets. In the context of 1-(4-Bromo-2-fluorophenyl)carbonylpyrrolidine, this functional group serves as a key site for further derivatization, enabling the synthesis of a diverse array of analogs with tailored properties. The compound's structural framework is particularly well-suited for exploring new chemical entities (NCEs) that could exhibit therapeutic efficacy across various disease modalities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(4-Bromo-2-fluorophenyl)carbonylpyrrolidine and its potential biological targets. These studies have highlighted the compound's ability to engage with proteins and enzymes in ways that suggest its utility in the development of small-molecule inhibitors. For instance, research has demonstrated that derivatives of this compound can modulate the activity of kinases and other enzymes implicated in cancer progression, making it a promising candidate for further investigation.

The synthesis of 1-(4-Bromo-2-fluorophenyl)carbonylpyrrolidine involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. The introduction of bromine and fluorine atoms into the aromatic ring requires precise control over reaction conditions to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of robust synthetic routes in drug development pipelines.

In addition to its structural significance, 1-(4-Bromo-2-fluorophenyl)carbonylpyrrolidine has been explored in various preclinical studies as a precursor for more complex pharmacological agents. Its incorporation into peptidomimetics and other biologically active molecules has shown promise in vitro and in vivo. For example, derivatives of this compound have been investigated for their potential to inhibit inflammatory pathways, offering insights into novel therapeutic strategies for chronic diseases.

The growing interest in fluorinated aromatic compounds stems from their unique physicochemical properties, which include improved metabolic stability and enhanced binding affinity to biological targets. The presence of fluorine atoms can alter electronic distributions within the molecule, leading to stronger interactions with receptors and enzymes. This phenomenon has been leveraged in the design of next-generation drugs that aim to overcome resistance mechanisms associated with existing therapies.

The role of computational tools in optimizing the pharmacological properties of 1-(4-Bromo-2-fluorophenyl)carbonylpyrrolidine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided invaluable insights into how structural modifications can influence biological activity. These computational approaches enable researchers to predict the behavior of molecules before they are synthesized, significantly reducing the time and cost associated with traditional trial-and-error methods.

The future prospects for 1-(4-Bromo-2-fluorophenyl)carbonylpyrrolidine are vast, particularly as new methodologies emerge for drug discovery and development. Its unique structural features make it an attractive scaffold for designing molecules with improved pharmacokinetic profiles and reduced side effects. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the creation of innovative therapeutic agents.